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Technical Support Center: Residual Transbond™
Adhesive Removal
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals who encounter issues

with removing residual Transbond™ adhesive after debonding orthodontic brackets in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the most common methods for removing residual Transbond™ adhesive?

A1: The most frequently employed methods for removing residual orthodontic adhesive are

mechanical.[1][2] These techniques include the use of:

Tungsten Carbide Burs: These are popular instruments available in various blade

configurations (e.g., 12-fluted, 30-fluted) and are used in both high- and low-speed

handpieces.[3][4][5]

Sof-Lex Discs: These are abrasive discs that come in a sequence of grits (coarse to fine) for

systematic adhesive removal and polishing.

Ultrasonic Scalers: These instruments use high-frequency vibrations to remove the adhesive.

[1]
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Fiberglass Burs: A less common option for adhesive removal.[1][6]

Adhesive Removing Pliers: These are hand instruments designed to mechanically lift the

bulk of the remaining adhesive.

One-step Polishers/Finishers: These are single-instrument systems designed for both

removal and polishing.[7]

Lasers: Er:YAG and Er,Cr:YSGG lasers have been investigated for adhesive removal.[2][8]

[9]

Q2: How do I choose the best removal technique for my experiment?

A2: The ideal technique depends on a balance of factors: efficiency (time), effectiveness

(complete removal), and preservation of the enamel surface.[2]

For the smoothest enamel surface post-removal, Sof-Lex discs and the DU10CA-Ortho

polisher have been shown to be effective.[6]

Tungsten carbide burs are efficient at removing bulk adhesive, but lower flute-count burs at

high speed can cause more enamel scratching.[5][10] Using a higher-fluted bur (e.g., 30-

fluted) for finishing can help create a smoother surface.[5]

Adhesive removing pliers are quick for bulk removal but tend to leave the largest amount of

residual adhesive.[11]

Ultrasonic scalers can be effective but may cause more damage to the enamel surface.[1]

Q3: Does the type of Transbond™ adhesive affect the removal process?

A3: While the core component of most Transbond™ adhesives is a composite resin, different

formulations may have varying properties. For example, Transbond™ PLUS Color Change

Adhesive is hydrophilic, which might lead to increased staining if excess flash is not removed

properly during bonding.[12] However, the fundamental mechanical removal techniques remain

the same. The key is to ensure the hardness of the removal instrument is greater than the

adhesive but less than the enamel to minimize damage.[1]
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Troubleshooting Guides
Problem 1: Excessive Enamel Damage or Scratching After Adhesive Removal

Possible Cause: Use of an overly aggressive removal technique, such as a high-speed

handpiece with a coarse diamond or tungsten carbide bur.[13]

Solution:

Opt for a less abrasive method like Sof-Lex discs, using them in sequential order from

coarse to fine.[1][6]

If using tungsten carbide burs, choose a higher flute count (e.g., 30-fluted) for the final

finishing steps and use a low-speed handpiece with light, intermittent pressure.[3][5]

Consider using a one-step polisher like the Renew system, which has been shown to be

effective while minimizing enamel loss.[7][14]

Always conclude the removal process with a polishing step using a fine abrasive paste to

smooth the enamel surface.[1]

Problem 2: Incomplete Adhesive Removal

Possible Cause: Difficulty in visually distinguishing the residual adhesive from the tooth

enamel, especially with tooth-colored adhesives like Transbond™ XT.[15]

Solution:

Use magnification, such as dental loupes, to better visualize the remaining adhesive.[16]

[17]

Employ a tactile approach; the enamel surface should feel smooth to an explorer tip once

all adhesive is removed.[17]

For Transbond™ PLUS Color Change Adhesive, the pink color aids in visualizing and

removing excess adhesive (flash) during the bonding process, which can simplify the final

cleanup.[12]
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Problem 3: Overheating of the Tooth During Removal

Possible Cause: Continuous application of a rotary instrument without adequate cooling,

which can lead to patient discomfort or potential pulpal damage.[4]

Solution:

Use short, intermittent strokes when using a rotary instrument, lifting the bur off the tooth

surface frequently.[5]

Utilize a water spray or air cooling with the handpiece to dissipate heat.

Carbide burs tend to generate less heat than stone burs.[5]

Problem 4: Prolonged Time for Adhesive Removal

Possible Cause: Inefficient removal technique or the use of a very fine instrument for bulk

adhesive removal.

Solution:

Employ a two-step approach: use a more efficient instrument for bulk removal (e.g., a 12-

fluted tungsten carbide bur at high speed or an adhesive removal plier) followed by a finer

instrument for final polishing (e.g., a 30-fluted carbide bur or Sof-Lex discs).[3][5][14]

The fastest protocol identified in one study was the use of a 12-blade tungsten carbide bur

at high speed.[14]

Data Presentation
Table 1: Comparison of Adhesive Removal Techniques - Surface Roughness (Ra in µm)
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Technique
Mean Surface Roughness (Ra in µm) After
Removal

Sof-Lex Pop-On (G4) 0.43[6]

DU10CA-Ortho (G3) 0.71[6]

Enhance (G1) 1.06[6]

Fiberglass (G2) 1.21[6]

Lower Ra values indicate a smoother enamel surface.

Table 2: Comparison of Adhesive Removal Techniques - Time and Efficiency

Technique
Mean Time for Removal
(seconds)

Notes

12-blade Tungsten Carbide

Bur (High Speed)
23.5[14] Fastest protocol in the study.

DU10CA ORTHO Polisher 31.8[14]

Renew System 31.9[14]

Fiberglass Bur
More time-consuming than

other methods.[6]

Adhesive Removing Plier
Leaves the most residual

adhesive.[11]

Abrasive Disc
Most efficient in terms of least

residual adhesive.[11]

Experimental Protocols
Protocol 1: Standardized Bonding and Debonding for In Vitro Studies

This protocol outlines a typical procedure for preparing samples for an in vitro study on

adhesive removal techniques.
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Tooth Preparation:

Select extracted human premolars or molars without caries or enamel defects.

Clean the buccal surface with a slurry of pumice and water using a rubber cup in a low-

speed handpiece for 10 seconds.[14]

Rinse with water for 20 seconds and dry with an oil-free air spray.[14]

Etching:

Apply 37% phosphoric acid gel to the buccal surface for 20-30 seconds.[4][14]

Rinse thoroughly with water for 20 seconds and dry until the enamel has a chalky white

appearance.[16]

Primer and Adhesive Application:

Apply a thin layer of Transbond™ XT primer to the etched surface.[18]

Apply a small amount of Transbond™ XT adhesive to the bracket base.[4]

Bracket Placement and Curing:

Firmly press the bracket onto the tooth surface.

Remove excess adhesive from the bracket margins with a dental probe.[14]

Light-cure the adhesive for 20-40 seconds according to the manufacturer's instructions.

[19][20]

Storage:

Store the bonded teeth in distilled water or artificial saliva at 37°C for 24 hours to allow for

complete polymerization.[1][14]

Debonding:
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Use a debonding plier or bracket removal pliers to gently squeeze the mesial and distal

wings of the bracket to break the adhesive bond.[14][17]

Protocol 2: Evaluation of Enamel Surface After Adhesive Removal

This protocol describes how to assess the enamel surface after applying different adhesive

removal techniques.

Adhesive Removal:

Divide the debonded teeth into experimental groups, with each group corresponding to a

specific removal technique (e.g., tungsten carbide bur, Sof-Lex discs, etc.).

Standardize the application time and pressure for each technique as much as possible.

For example, a 12-fluted tungsten carbide bur at high speed for 25 seconds.[14]

Polishing:

After adhesive removal, polish the enamel surface with a pumice paste and a rubber cup

for 10 seconds.[1]

Surface Roughness Measurement:

Use a profilometer to measure the average surface roughness (Ra) of the enamel before

bonding and after polishing.

Qualitative Analysis (SEM):

Prepare representative samples from each group for Scanning Electron Microscopy (SEM)

analysis.

Capture images at various magnifications (e.g., 50x, 100x) to visually assess enamel

scratches, pits, and other surface damage.[4]

Adhesive Remnant Index (ARI) Scoring:

After debonding but before adhesive removal, score the amount of adhesive remaining on

the tooth surface using the Adhesive Remnant Index (ARI).[14][17] A common scale is:
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0 = No adhesive left on the tooth

1 = Less than half of the adhesive left on the tooth

2 = More than half of the adhesive left on the tooth

3 = All adhesive left on the tooth

Visualizations
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Sample Preparation

Adhesive Removal & Analysis

Extracted Human Teeth Clean with Pumice Etch with 37% Phosphoric Acid Apply Transbond™ XT Primer Bond Bracket with Transbond™ XT Adhesive Light Cure Store for 24h at 37°C Debond Bracket Divide into Experimental Groups

Technique A
(e.g., Tungsten Carbide Bur)

Technique B
(e.g., Sof-Lex Discs)

Technique C
(e.g., Ultrasonic Scaler)

Polish Enamel Surface Surface Analysis
(Profilometry, SEM)

Problem Encountered During
Adhesive Removal

What is the primary issue?

Excessive Enamel Damage

Damage

Incomplete Removal

Residue

Overheating

Heat

Use Less Abrasive Method
(e.g., Sof-Lex Discs)

Use High-Flute Bur at Low Speed
Add Polishing Step

Use Magnification
(Dental Loupes)

Use Tactile Sensation
(Explorer Tip)

Use Intermittent Strokes
Apply Water/Air Coolant
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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